3-(Difluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine

• Molecular Formula: C7H9F2N3
• Molecular Weight: 173.16 g/mol
• SMILES: C1CNCC2=C1NN=C2C(F)F
• InChI: InChI=1S/C7H9F2N3/c8-7(9)6-4-3-10-2-1-5(4)11-12-6/h7,10H,1-3H2,(H,11,12)
• InChIKey: ZTJOBDVNMYVDQP-UHFFFAOYSA-N

3-(Difluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine – Scaffold Identity & Procurement

3-(Difluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine (CAS 1864015-16-6) is a fluorinated bicyclic heterocycle belonging to the tetrahydro-pyrazolo[4,3-c]pyridine scaffold family, bearing a difluoromethyl (–CHF2) substituent at the pyrazole 3-position . With a molecular formula of C7H9F2N3 and a molecular weight of 173.16 g/mol, this compound represents a versatile intermediate scaffold that has been employed in the construction of potent and selective bromodomain inhibitors targeting CBP/p300, most notably the clinical-stage tool compound GNE-781 [1]. Its fused [4,3-c] ring architecture distinguishes it from regioisomeric pyrazolopyridine scaffolds (e.g., pyrazolo[3,4-c]pyridine; CAS 2981414-66-6) that present different nitrogen atom positioning and consequently divergent hydrogen-bonding geometries in biological targets . The compound is commercially available from multiple suppliers at research-grade purity (typically ≥95%) .

▸ Difluoromethyl (–CHF₂) pyrazolo[4,3-c]pyridine scaffold

▸ [4,3-c] regioisomer distinct from [3,4-c] scaffold vector

▸ Key intermediate for CBP/p300 bromodomain inhibitor lead optimization

▸ Research-grade, available from multiple suppliers

• [1] Bronner, S.M., Murray, J., Romero, F.A., et al. (2017). A Unique Approach to Design Potent and Selective Cyclic Adenosine Monophosphate Response Element Binding Protein, Binding Protein (CBP) Inhibitors. RCSB PDB 5W0E. https://www.rcsb.org/structure/5W0E View Source

3-(Difluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine – Why Generic Substitution Fails

The difluoromethyl (–CHF2) group is not a simple intermediate between methyl (–CH3) and trifluoromethyl (–CF3); it introduces a unique combination of moderate lipophilicity and hydrogen-bond donor (HBD) capacity that neither comparator possesses [1]. Whereas –CF3 is exclusively an electron-withdrawing, lipophilic group incapable of donating a hydrogen bond, –CHF2 can act as a weak HBD (comparable to a thiol or aniline) while maintaining metabolic stability superior to –CH3 . These physicochemical differences translate into measurable LogP and target-binding consequences documented in the sections below. Furthermore, the pyrazolo[4,3-c]pyridine regioisomer positions the pyridine nitrogen at a distinct vector in three-dimensional space relative to the pyrazolo[3,4-c]pyridine scaffold, directly impacting the geometry of key interactions within enzyme binding pockets such as those of CBP, BRD4, and c-Met kinase [2]. Substituting this compound with a different 3-substituent or a regioisomeric scaffold without verifying these dimensions risks altering potency, selectivity, pharmacokinetics, and ultimately experimental reproducibility .

–CHF2 group

Replacing with –CF3 or –CH3 removes hydrogen-bond donor capacity and shifts lipophilicity, potentially altering target engagement and selectivity profiles.

Regioisomer

Switching to pyrazolo[3,4-c]pyridine changes nitrogen vector geometry by ~2.4 Å, risking loss of activity at CBP, c-Met, and kinase hinge-binding pockets.

• [1] Zafrani, Y., Yeffet, D., Sod-Moriah, G., et al. (2017). Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept. Journal of Medicinal Chemistry, 60(2), 797–804. https://doi.org/10.1021/acs.jmedchem.6b01691 View Source
• [2] Liu, R. et al. (2017). Structure-based design, synthesis, and evaluation of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine derivatives as novel c-Met inhibitors. European Journal of Medicinal Chemistry, 138, 942–951. https://doi.org/10.1016/j.ejmech.2017.07.032 View Source

3-(Difluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine – Quantitative Differentiation

Lipophilicity Tuning for ADME Optimization

The target compound exhibits a predicted LogP of 0.993, which is 1.43 LogP units higher than the unsubstituted parent scaffold (4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine; LogP = -0.433) and approximately 0.08 LogP units lower than the 3-trifluoromethyl analog (LogP = 1.074) . The 3-methyl analog has a LogP of 0.79, placing the difluoromethyl compound approximately 0.20 units more lipophilic than the methyl variant . This intermediate lipophilicity positions the –CHF2 compound in an optimal range for balanced aqueous solubility and membrane permeability, consistent with published observations that –CHF2 provides moderate lipophilicity modulation compared with the more dramatic increases imparted by –CF3 .

Predicted LogP

Cross-study comparable

LogP = 0.993

Supports balanced permeability and solubility for CNS lead optimization

Δ+1.43 vs. unsubstituted; Δ–0.08 vs. 3-CF3; Δ+0.20 vs. 3-CH3 (predicted)

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.993 (TPSA = 40.71 Ų)
Comparator Or Baseline	Unsubstituted parent: LogP = -0.433; 3-CF3 analog: LogP = 1.074; 3-CH3 analog: LogP = 0.79
Quantified Difference	ΔLogP = +1.43 vs. unsubstituted; ΔLogP = −0.08 vs. 3-CF3; ΔLogP = +0.20 vs. 3-CH3
Conditions	Predicted values (ACD/Labs or XLogP3 method) for neutral species at 25 °C

Why This Matters

A LogP difference of >1.0 relative to the unsubstituted scaffold translates to a roughly 10-fold increase in octanol partitioning, which significantly alters membrane permeability, distribution volume, and experimental reproducibility.

Hydrogen-Bond Donor Capacity of –CHF2

The difluoromethyl proton (C–H in CHF2) can participate as a weak hydrogen-bond donor (HBD) with an estimated H-bond acidity (α₂ᴴ) comparable to aniline or thiophenol, a property entirely absent in the –CF3 (no C–H) and –CH3 (negligible HBD acidity) analogs [1]. This HBD capacity has been structurally validated in the CBP bromodomain co-crystal structure (PDB 5W0E), where the CHF2 group of GNE-781—a compound built upon the pyrazolo[4,3-c]pyridine scaffold containing a difluoromethyl moiety—engages in a key hydrogen-bond interaction with the target protein [2]. Activation of HCV NS3 protease inhibitors by incorporating a –CHF2 HBD has been shown to increase potency by over 10-fold compared to –CH3-containing analogs [3].

H-Bond Donor Capacity

Reported

–CHF2: weak HBD; –CF3 / –CH3: absent or negligible

May enable specific target contacts lost with –CF3 or –CH3 analogs

Co-crystal PDB 5W0E; >10-fold potency gain reported in HCV NS3 protease context

Evidence Dimension	Hydrogen-bond donor capacity (qualitative and structural)
Target Compound Data	–CHF2 acts as lipophilic HBD (α₂ᴴ ~ 0.12–0.15; comparable to thiophenol/amine)
Comparator Or Baseline	–CF3: No HBD capacity (no C–H bond). –CH3: Negligible HBD capacity (α₂ᴴ ~ 0.00)
Quantified Difference	Qualitative: HBD present vs. absent; potency enhancement reported up to >10-fold in HCV NS3 protease context [3]
Conditions	H-bond acidity scale (Abraham parameter); co-crystal structure (PDB 5W0E, resolution 1.41 Å); TR-FRET assay (CBP IC50 = 0.94 nM for GNE-781)

Why This Matters

The HBD capability of –CHF2 can be the decisive difference between a compound that engages a key backbone carbonyl or side-chain residue in a binding pocket and one that loses this interaction entirely, directly impacting IC50, selectivity, and SAR interpretability.

• [1] Zafrani, Y., Yeffet, D., Sod-Moriah, G., et al. (2017). Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept. J. Med. Chem., 60(2), 797–804. https://doi.org/10.1021/acs.jmedchem.6b01691 View Source
• [2] RCSB PDB 5W0E. CREBBP bromodomain in complex with Cpd19 (GNE-781), resolution 1.41 Å. Deposited 2017-05-30. https://www.rcsb.org/structure/5W0E View Source
• [3] A multi-reference entry: Potent Inhibitors of Hepatitis C Virus NS3 Protease: Employment of a Difluoromethyl Group as a Hydrogen-Bond Donor. (2018). ACS Medicinal Chemistry Letters. (difluoromethyl HBD enhances potency >10-fold vs. methyl). https://doi.org/10.1021/acsmedchemlett.7b00503 View Source

Regioisomeric Scaffold: Nitrogen Vector Geometry

The pyrazolo[4,3-c]pyridine fusion positions the pyridine nitrogen ortho to the bridgehead carbon, whereas the [3,4-c] regioisomer locates it meta. This structural difference alters the spatial vector of the nitrogen lone pair by approximately 2.4 Å and the hydrogen-bond angle by roughly 60° . In the context of kinase hinge-region binding (as demonstrated by the c-Met inhibitor series where the 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine scaffold produced compound 8c with IC50 = 68 nM and >50-fold selectivity over other tyrosine kinases), the [4,3-c] scaffold provides a donor–acceptor–donor hydrogen-bonding motif complementary to the ATP-binding site hinge region [1]. The [3,4-c] regioisomer, by contrast, is primarily exploited in Pim kinase inhibitor programs (US patent family) and presents a different pharmacophoric geometry [2].

Regioisomer Geometry

Cross-study comparable

[4,3-c]: c-Met IC50 68 nM, >50-fold selectivity; [3,4-c]: distinct kinase profile

Nitrogen vector shift alters hinge-binding motif compatibility

[4,3-c] validated for CBP, BRD4, c-Met; [3,4-c] used in Pim kinase programs

Evidence Dimension	Nitrogen vector geometry and scaffold-specific biological activity
Target Compound Data	Pyrazolo[4,3-c]pyridine core; c-Met inhibitor 8c IC50 = 68 nM; CBP TR-FRET IC50 = 0.94 nM (GNE-781) [REFS-2, 4]
Comparator Or Baseline	Pyrazolo[3,4-c]pyridine core (CAS 2981414-66-6 for the 3-CF2H analog); Pim kinase inhibitor scaffold with distinct selectivity profile
Quantified Difference	c-Met IC50 = 68 nM vs. not reported for [3,4-c] regioisomer; >50-fold selectivity window for [4,3-c] c-Met inhibitor vs. other tyrosine kinases
Conditions	c-Met enzymatic assay; MKN45, EBC-1, PC-3 cellular assays; CBP TR-FRET assay

Why This Matters

Switching regioisomers without confirming binding-mode compatibility can result in complete loss of target engagement; the [4,3-c] scaffold has been structurally validated for CBP, BRD4, c-Met, and EGFR kinase targets, providing a well-precedented starting point for lead optimization.

• [1] Liu, R. et al. (2017). Structure-based design, synthesis, and evaluation of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine derivatives as novel c-Met inhibitors. Eur. J. Med. Chem., 138, 942–951. Compound 8c: IC50 = 68 nM, >50-fold selectivity. https://doi.org/10.1016/j.ejmech.2017.07.032 View Source
• [2] Google Patents. PYRAZOLO[3,4-c]PYRIDINE COMPOUNDS AND METHODS OF USE (Pim kinase inhibitors). US patent family. https://patents.google.com/patent/US20120202818A1/en View Source

Metabolic Stability: –CHF2 Intermediate Resistance

The difluoromethyl group is well-established as a metabolically resilient substituent that resists CYP450-mediated oxidation more effectively than –CH3 while avoiding the excessive lipophilicity and potential bioaccumulation risks associated with –CF3 . In the extensively studied 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid fungicide series, the –CHF2 group at the pyrazole 3-position is a conserved pharmacophoric element across seven commercial SDHI fungicides (including fluxapyroxad, bixafen, and sedaxane), where its metabolic stability advantage over –CH3-substituted predecessors has been a critical factor in achieving field-effective half-lives [1]. One amide derivative (compound 9m) in this series exhibited higher antifungal activity than the –CF3-containing benchmark boscalid against seven phytopathogenic fungi [2].

Metabolic Stability

Class-level inference

–CHF2 resists CYP oxidation; conserved in 7 commercial SDHI fungicides

May provide intermediate metabolic stability vs. –CH3 and –CF3

Amide derivatives showed higher antifungal activity than –CF3 benchmark boscalid

Evidence Dimension	Metabolic stability and in vivo persistence of the –CHF2 substituent on pyrazole scaffolds
Target Compound Data	–CHF2: moderate metabolic stability, balanced lipophilicity, HBD-capable
Comparator Or Baseline	–CH3: lower metabolic stability (rapid CYP oxidation). –CF3: high metabolic stability but excessive lipophilicity; boscalid (–CF3) used as antifungal benchmark
Quantified Difference	Compound 9m (–CHF2 amide) showed higher antifungal activity than boscalid (–CF3 amide) across 7 fungal species; specific EC50 values reported in primary article [2]
Conditions	In vitro mycelia growth inhibition assay against seven phytopathogenic fungi (including R. solani, F. graminearum, B. cinerea)

Why This Matters

For medicinal chemistry programs requiring balanced PK without the risk of CYP-driven rapid clearance (–CH3) or overly high tissue accumulation (–CF3), the –CHF2 substituent provides a documented middle ground validated across both pharmaceutical and agrochemical development pipelines.

• [1] Wikipedia. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. Used as intermediate to seven commercial SDHI fungicides. https://en.wikipedia.org/wiki/3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic_acid View Source
• [2] Du, S., Tian, Z., Yang, D., et al. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Molecules, 20(5), 8395–8408. https://doi.org/10.3390/molecules20058395 View Source

CBP/p300 Bromodomain Selectivity vs. BRD4

GNE-781, a drug-like molecule incorporating the pyrazolo[4,3-c]pyridine core with a distal difluoromethylaryl moiety, achieves a CBP TR-FRET IC50 of 0.94 nM with a selectivity window of >5,400-fold over BRD4(1) (IC50 = 5,100 nM) . The co-crystal structure with CREBBP (PDB 5W0E, 1.41 Å resolution) reveals that the difluoromethyl group participates in a hydrogen-bonding network within the acetyl-lysine binding pocket, an interaction that would be lost with a –CF3 replacement and sterically compromised with a –CH3 replacement [1]. The predecessor tool compound GNE-272 was described as only 'moderately potent and selective,' highlighting that the difluoromethyl-containing pyrazolo[4,3-c]pyridine scaffold was essential to the optimization trajectory that ultimately yielded GNE-781 [2].

Bromodomain Selectivity

Head-to-head

CBP IC50 0.94 nM vs. BRD4(1) 5100 nM (>5400-fold)

Supports CBP-selective bromodomain probe development

GNE-781; TR-FRET & BRET assays; co-crystal confirms CHF2 interaction

Evidence Dimension	CBP vs. BRD4(1) selectivity ratio
Target Compound Data	GNE-781 (pyrazolo[4,3-c]pyridine–CHF2 scaffold): CBP IC50 = 0.94 nM; BRD4(1) IC50 = 5,100 nM
Comparator Or Baseline	Selectivity ratio (BRD4/CBP) = 5,426-fold. Predecessor GNE-272 (without optimized scaffold): described as 'moderately selective'
Quantified Difference	>5,400-fold selectivity for CBP over BRD4(1); BRET cellular IC50 = 6.2 nM
Conditions	TR-FRET biochemical assay; BRET cellular assay; X-ray co-crystal structure (PDB 5W0E, 1.41 Å)

Why This Matters

For epigenetics-focused procurement, this selectivity window demonstrates that the difluoromethyl-bearing pyrazolo[4,3-c]pyridine scaffold can discriminate between closely related bromodomain family members (CBP vs. BRD4), reducing off-target transcriptional effects and enabling cleaner pharmacological interpretation.

• [1] RCSB PDB 5W0E. CREBBP bromodomain in complex with Cpd19 (GNE-781). Resolution 1.41 Å. Released 2018-02-21. https://www.rcsb.org/structure/5W0E View Source
• [2] Bronner, S.M., Murray, J., Romero, F.A., et al. A Unique Approach to Design Potent and Selective CBP Inhibitors. Associated with PDB 5W0E. https://www.rcsb.org/structure/5W0E View Source

3-(Difluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine – Application Scenarios

CBP/p300 Bromodomain Inhibitor Lead Optimization

Medicinal chemistry teams pursuing CBP/p300-selective bromodomain inhibitors can employ this compound as a key intermediate for constructing analogs of GNE-781. The scaffold has been co-crystallized with CREBBP (PDB 5W0E) and has demonstrated >5,400-fold selectivity for CBP over BRD4(1) in TR-FRET assays . The –CHF2 group at position 3 contributes a hydrogen-bond donor interaction within the acetyl-lysine binding pocket that is structurally validated and distinct from interactions achievable with –CF3 or –CH3 substituents [1].

Kinase Inhibitor Development: Hinge-Binding [4,3-c] Scaffold

The pyrazolo[4,3-c]pyridine scaffold has demonstrated potent c-Met inhibition (IC50 = 68 nM for compound 8c with >50-fold selectivity over other tyrosine kinases) . Patent literature also supports its use in EGFR (substituted 1H-pyrazolo[4,3-c]pyridines as EGFR inhibitors) and ITK/TEC kinase inhibitor programs [1]. The [4,3-c] ring fusion provides a donor–acceptor–donor hydrogen-bonding motif complementary to the kinase hinge region, a geometry that the [3,4-c] regioisomer does not replicate .

CNS Penetration via Balanced Physicochemical Properties

With a LogP of 0.993, this compound occupies the optimal window (LogP 1–3) associated with favorable CNS penetration when elaborated into drug-like molecules, while retaining sufficient aqueous solubility . Its TPSA of 40.71 Ų and two hydrogen-bond donor sites position it advantageously relative to the 3-CF3 analog (LogP ~1.07, no HBD) and the 3-CH3 analog (LogP 0.79, lower metabolic stability) for programs specifically requiring blood-brain barrier penetration [1].

Agrochemical Scaffold: SDHI Fungicide Pharmacophore

The 3-difluoromethylpyrazole motif is the conserved pharmacophore in seven commercial SDHI fungicides (including fluxapyroxad, bixafen, and sedaxane) . The pyrazolo[4,3-c]pyridine scaffold extends this validated pharmacophore into a bicyclic system with an additional nitrogen vector for target engagement. Amide derivatives of the related 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid have demonstrated antifungal activity superior to the –CF3 benchmark boscalid [1], providing a quantitative precedent for the –CHF2 advantage in this target class.

Application

Selection Property

Validation Focus

CBP/p300 bromodomain inhibitor lead optimization

–CHF2 HBD and [4,3-c] scaffold geometry

CBP/BRD4 selectivity assay (TR-FRET) validation

Kinase inhibitor hinge-binding scaffold

Donor–acceptor–donor hinge motif

c-Met, EGFR kinase panel screening

CNS penetration optimization

Intermediate lipophilicity and TPSA

Permeability and brain-plasma ratio studies

Agrochemical SDHI fungicide pharmacophore

–CHF2 metabolic stability on pyrazole

Antifungal activity and field half-life studies

• [1] RCSB PDB 5W0E. CREBBP bromodomain in complex with GNE-781. https://www.rcsb.org/structure/5W0E View Source